![molecular formula C7H8ClNO2 B050771 4-Pyridineacetic acid hydrochloride CAS No. 6622-91-9](/img/structure/B50771.png)
4-Pyridineacetic acid hydrochloride
Overview
Description
4-Pyridineacetic acid hydrochloride (4-PAA-HCl) is an organic compound with a molecular formula of C5H7ClNO2. It is a white crystalline solid, soluble in water and alcohol, and is widely used in scientific research and laboratory experiments. 4-PAA-HCl is also known as 4-PAA, 4-PAA-Cl, and 4-PAA-HCl-Na. 4-PAA-HCl is a derivative of 4-pyridineacetic acid, which is an analog of the amino acid lysine. 4-PAA-HCl has been studied extensively in recent years due to its unique properties and potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Properties:
- Synthesized from intermediates like 3-pyridylthioacetmorpholide, with moderate yields and simpler processes (Hua, 2004).
- Employed in the synthesis of methyl alpha-phenyl-2- and 4-piperidineacetate through rearrangement reactions (Naito, Dohmori, & Kotake, 1964).
Catalysis and Chemical Reactions:
- Used as a catalyst in deconjugative esterification of 2-cyclohexylideneacetic acids (Sano et al., 2006).
- 4-(N,N-Dimethylamino)pyridine hydrochloride, a related compound, serves as a recyclable catalyst for acylation of inert alcohols (Liu, Ma, Liu, & Wang, 2014).
Pharmacological and Biological Applications:
- Investigated for its potential in the treatment of steroid-dependent diseases, as it is a target for compounds like esters of 4-pyridineacetic acid (Bossche, 1992).
- Analgesic effects of derivatives of pyridine-4-one, which include 3-hydroxy pyridine-4-one, have been evaluated, showing significant analgesic activity (Hajhashemi, Saghaei, Fassihi, & Mojiri-Froshani, 2012).
Material Science and Chemistry:
- In the synthesis of vitamin B6 derivatives, related compounds like 3-hydroxy-4-hydroxymethyl-2-methyl-5-pyridineacetic acid have been synthesized (Tomita, Brooks, & Metzler, 1966).
- Utilized in large-scale demethylation processes in organic synthesis, exemplified by the demethylation of 4-Methoxyphenylbutyric acid (Schmid, Beck, Cronin, & Staszak, 2004).
Complexation and Molecular Interactions:
- Forms complexes with enzymes like glucose oxidase, modified by 4-pyridineacetic and 4-imidazoleacetic acids (Goral, Csöregi, Mattiasson, & Ryabov, 1999).
Safety and Hazards
4-Pyridineacetic acid hydrochloride should be handled with care. Contact with skin and eyes should be avoided. It is recommended to wear chemical protective gloves and goggles when using this compound. In case of contact, the affected area should be immediately flushed with plenty of water and medical help should be sought .
Mechanism of Action
Mode of Action
It is known that the compound can be used as an intermediate in the synthesis of other compounds . The exact interaction with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
As an intermediate in chemical synthesis, it may participate in various reactions, but the downstream effects of these reactions would depend on the specific context of its use .
Result of Action
As an intermediate in chemical synthesis, its effects would largely depend on the final products of the reactions it is involved in .
properties
IUPAC Name |
2-pyridin-4-ylacetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2.ClH/c9-7(10)5-6-1-3-8-4-2-6;/h1-4H,5H2,(H,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKJRYVOTVRPAFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50216417 | |
Record name | 4-Carboxymethylpyridinium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50216417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6622-91-9 | |
Record name | 4-Pyridylacetic acid hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6622-91-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Pyridineacetic acid hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006622919 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6622-91-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=53284 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Carboxymethylpyridinium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50216417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-carboxymethylpyridinium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.888 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-PYRIDINEACETIC ACID HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B0SXW80JZM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How can 4-pyridylacetic acid hydrochloride be used to construct coordination polymers, and what are the structural characteristics of these polymers?
A1: 4-Pyridylacetic acid hydrochloride (Hpya·HCl) can act as a building block for coordination polymers due to its ability to coordinate with metal ions through its carboxylate and pyridine groups. [] For instance, reacting Hpya·HCl with zinc acetate dihydrate, cadmium sulfate octahydrate, or manganese(II) chloride tetrahydrate produces distinct polymeric complexes. [] These complexes exhibit varying structural features depending on the metal ion and reaction conditions. Characterization techniques like X-ray crystallography help determine the specific coordination geometries and arrangements within these polymers. []
Q2: What is the mechanism behind the decarboxylation of 4-pyridylacetic acid hydrochloride in dimethyl sulfoxide (DMSO)?
A2: While the provided abstract doesn't delve into the specific mechanism of 4-pyridylacetic acid hydrochloride decarboxylation in DMSO [], this reaction likely involves the polar aprotic solvent (DMSO) facilitating the loss of carbon dioxide from the carboxyl group. Further research and detailed mechanistic studies would be needed to elucidate the exact steps, intermediates, and influencing factors in this decarboxylation process.
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